Cas no 1804344-18-0 (Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1804344-18-0
• MF: C₉H₅F₆NO₄
• MW: 305.130723714828
• CID: 4814296
• Update Time: 2025-11-01

Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H5F6NO4/c1-19-7(18)4-3(20-9(13,14)15)2-16-6(5(4)17)8(10,11)12/h2,17H,1H3
• InChI Key： UDDKORVGVVEHDL-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C(=CN=1)OC(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 3
• Topological Polar Surface Area: 68.6

Additional information on Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

Professional Introduction of Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804344-18-0)

Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate, with the CAS number 1804344-18-0, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential applications in drug discovery, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a hydroxyl group at position 3, a trifluoromethoxy group at position 5, and a trifluoromethyl group at position 2. Additionally, the carboxylic acid group at position 4 is esterified with a methyl group, giving it the name "methyl ester" derivative.

The synthesis of Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and esterifications. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. The compound's unique substitution pattern makes it an excellent candidate for further functionalization, enabling researchers to explore its potential in various applications.

One of the most promising areas of research for this compound is its application in drug discovery. Pyridine derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Studies have shown that Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate exhibits potent inhibitory activity against certain kinases and proteases, making it a valuable lead compound for anti-cancer and anti-inflammatory drug development. Furthermore, its trifluoromethoxy and trifluoromethyl groups contribute to its lipophilicity and metabolic stability, which are critical properties for drug candidates.

In addition to its pharmacological applications, this compound has also been explored in the agrochemical industry. Its ability to inhibit key enzymes involved in plant pathogenesis has led to investigations into its potential as a fungicide or herbicide. Recent studies have demonstrated that Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate can effectively control the growth of phytopathogenic fungi without causing significant toxicity to crops or beneficial organisms. This makes it a sustainable alternative to traditional chemical pesticides.

The environmental impact of this compound is another critical area of research. As concerns about chemical pollution continue to grow, understanding the fate and behavior of Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate in natural systems is essential. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water. However, further research is needed to assess its long-term effects on non-target species and ecosystems.

From a structural perspective, the presence of multiple fluorinated groups in this compound significantly influences its physical and chemical properties. The trifluoromethoxy (-O-CF₃) and trifluoromethyl (-CF₃) groups are known for their electron-withdrawing effects, which enhance the electrophilicity of the pyridine ring. This makes the compound highly reactive towards nucleophilic attacks, facilitating various transformations in organic synthesis. Moreover, these groups contribute to the compound's stability under harsh reaction conditions, making it suitable for use in demanding chemical processes.

The carboxylic acid methyl ester functionality at position 4 adds another layer of versatility to this compound. Ester groups are commonly used as protecting groups in organic synthesis due to their ease of installation and removal under mild conditions. In this case, the methyl ester can be readily converted into other forms such as free acids or amides through simple hydrolysis or amidation reactions. This flexibility allows researchers to tailor the compound's properties according to specific requirements.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic ring system, which enhances its electronic communication with biological targets. This insight has been instrumental in guiding medicinal chemists towards designing more effective derivatives with improved bioavailability and selectivity.

In conclusion, Methyl 3-hydroxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804344-18-0) is a multifaceted organic compound with immense potential across various scientific domains. Its unique structure endows it with desirable chemical properties that make it an invaluable tool for researchers in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and insights into this compound's behavior, it is poised to play an increasingly important role in advancing modern chemistry.